Cas no 898763-12-7 (4'-Chloro-2-(3-pyrrolinomethyl) benzophenone)

• Product Name: 4'-Chloro-2-(3-pyrrolinomethyl) benzophenone
• CAS No: 898763-12-7
• MF: C₁₈H₁₆ClNO
• MW: 297.778743743896
• MDL: MFCD03842875
• CID: 870002
• PubChem ID: 24725535
• Update Time: 2025-04-19

4'-Chloro-2-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 4'-CHLORO-2-(3-PYRROLINOMETHYL) BENZOPHENONE
• PP242
• 4'-CHLORO-2-(3-PYRROLINOMETHYL)BENZOPHENONE
• (4-Chlorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• MFCD03842875
• AKOS016021163
• DTXSID30643929
• 1-{[2-(4-chlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• (4-Chlorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 898763-12-7
• 4'-Chloro-2-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842875
• Inchi： 1S/C18H16ClNO/c19-16-9-7-14(8-10-16)18(21)17-6-2-1-5-15(17)13-20-11-3-4-12-20/h1-10H,11-13H2
• InChI Key： FLEXZJGZLMQTNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CC=CC1)=O

Computed Properties

• Exact Mass: 297.09200
• Monoisotopic Mass: 297.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.88070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones